Cas no 2418593-71-0 (rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one)

• Product Name: rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one
• CAS No: 2418593-71-0
• MF: C₁₅H₁₈F₄N₂O₂
• MW: 334.309237957001
• MDL: MFCD32679511
• CID: 5676076
• PubChem ID: 165768384
• Update Time: 2025-06-24

rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(4-fluorophenoxy)-2-methylpropan-1-one
• EN300-26676060
• 2418593-71-0
• rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one

• MDL： MFCD32679511
• Inchi： 1S/C15H18F4N2O2/c1-14(2,23-10-5-3-9(16)4-6-10)13(22)21-7-11(12(20)8-21)15(17,18)19/h3-6,11-12H,7-8,20H2,1-2H3/t11-,12-/m1/s1
• InChI Key： QCWRDZAMVIBSDU-VXGBXAGGSA-N
• SMILES： FC([C@@H]1CN(C(C(C)(C)OC2C=CC(=CC=2)F)=O)C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 334.13044047g/mol
• Monoisotopic Mass: 334.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one

Introduction to rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one (CAS No. 2418593-71-0)

rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one (CAS No. 2418593-71-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group, a pyrrolidine ring, and a fluorophenoxy substituent. These elements contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. This feature is particularly important in drug design, as it can enhance the metabolic stability and pharmacokinetic properties of the molecule. The presence of the pyrrolidine ring adds conformational rigidity and can improve the compound's binding affinity to specific protein targets. The fluorophenoxy substituent further enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the potential of rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant neuroprotective effects in an animal model of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress.

In addition to its neuroprotective properties, rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one has also been investigated for its potential as an anti-inflammatory agent. A recent study published in the European Journal of Pharmacology demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. The researchers suggested that this anti-inflammatory activity could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one has been extensively studied to optimize its therapeutic potential. A comprehensive pharmacokinetic analysis revealed that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for developing effective and patient-friendly drug formulations.

Furthermore, the safety profile of rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one has been evaluated in preclinical studies. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, rac-1-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl-2-(4-fluorophenoxy)-2-methylpropan-1-one (CAS No. 2418593-71-0) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its full potential in treating neurological disorders, inflammatory conditions, and other diseases. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.